Cas no 131245-15-3 (Phenol, 3-nitro-4-[2-(3-nitrophenoxy)ethoxy]-)

• Product Name: Phenol, 3-nitro-4-[2-(3-nitrophenoxy)ethoxy]-
• CAS No: 131245-15-3
• MF: C₁₄H₁₂N₂O₇
• MW: 320.254283905029
• CID: 1232057
• Update Time: 2024-08-05

Phenol, 3-nitro-4-[2-(3-nitrophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-nitro-4-[2-(3-nitrophenoxy)ethoxy]-

• Inchi： 1S/C14H12N2O7/c17-11-4-5-14(13(9-11)16(20)21)23-7-6-22-12-3-1-2-10(8-12)15(18)19/h1-5,8-9,17H,6-7H2
• InChI Key： JVRPGFVQMAOKER-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCOC2=CC=CC([N+]([O-])=O)=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 320.06446

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Melting Point: 129-132 °C(Solv: ethanol (64-17-5))
• Boiling Point: 560.3±50.0 °C(Predicted)
• PSA: 124.97
• pka: 8.55±0.10(Predicted)